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Compound of Interest

Compound Name:
12-Aminododecanoic acid

hydrochloride salt

CAS No.: 22543-30-2

Cat. No.: B3253665

Get Quote

CAS (Free Acid): 693-57-2 | Formula:

| MW: 251.8 g/mol [1]

Executive Technical Context
12-Aminododecanoic acid (12-ADDA) is a critical bifunctional monomer, primarily serving as

the precursor for Nylon-12 (Polyamide 12).[1][2] While the zwitterionic free acid is the standard

commercial form, the Hydrochloride (HCl) salt is frequently utilized in research and specific

synthesis steps to:

Prevent Lactamization: The free acid spontaneously cyclizes to Laurolactam

(dodecanolactam) at elevated temperatures (>160°C).[1] Protonating the amine group (

) blocks the nucleophilic attack on the carbonyl carbon.[1]

Enhance Solubility: The free acid is a hydrophobic zwitterion with poor aqueous solubility.[1]

The ionic HCl salt significantly improves solubility in polar media, facilitating purification and

liquid-phase peptide synthesis.[1]
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Physicochemical Profile & Solubility
The characterization of the HCl salt requires differentiating it from the free acid and the lactam

impurity.

Property
Free Acid
(Zwitterion)

Hydrochloride Salt
(Cationic)

Technical Note

State White powder/flake White crystalline solid

Hygroscopic nature of

HCl salt requires

desiccated storage.[1]

Melting Point 184–187°C
Decomposes (approx.

160–175°C)

HCl salt often loses

HCl gas before true

melting, reverting to

acid/lactam.

Solubility (Water)
Negligible (<0.1

mg/mL)
High (>50 mg/mL)

Critical for aqueous

mobile phases in

HPLC.[1]

pKa Values
COOH: ~4.5,

: ~10.6
COOH: ~4.5

The amine is fully

protonated below pH

9.[1]

Lactam Potential High (upon melting) Low (solid state)
Critical Quality

Attribute (CQA)

Spectroscopic Identification (The "Fingerprint")[3]
Infrared Spectroscopy (FTIR)
The transition from free acid to HCl salt results in distinct band shifts, particularly in the N-H

and C=O regions.[1]

Carbonyl Region (1700–1730 cm⁻¹):

Free Acid: Often shows asymmetric carboxylate stretching if zwitterionic, or dimerized acid

peaks.[1]
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HCl Salt: Shows a sharp, strong band at 1710–1725 cm⁻¹ corresponding to the free

carboxylic acid (

) monomer, as the carboxylate is protonated in the highly acidic local environment of the
solid salt.

Amine Region (2500–3300 cm⁻¹):

Free Acid:

stretching (3300 cm⁻¹).[1]

HCl Salt: Broad, multiple bands ("ammonium band") extending from 2800 to 3200 cm⁻¹,

overlapping C-H stretches. This indicates the

species.[1]

Nuclear Magnetic Resonance ( H-NMR)
Solvent: DMSO-

or

(with trace DCl to maintain salt form).[1]

-Methylene (

): Triplet at

ppm.[1]

-Methylene (

):

In Free Acid:

ppm.[1]

In HCl Salt: Deshielding shifts this triplet downfield to

ppm.[1]
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Ammonium Protons: In DMSO-

, the

protons appear as a broad singlet at

ppm (exchangeable with

).[1]

Purity & Assay Protocols (Self-Validating Systems)
Due to the lack of a strong UV chromophore (no benzene ring), standard UV-Vis detection at

254 nm is ineffective.[1] Two primary methods are recommended:

Protocol A: High-Performance Liquid Chromatography
(HPLC)
Methodology: Pre-column Derivatization with OPA (o-Phthalaldehyde).[1]

Rationale: OPA reacts selectively with primary amines in the presence of a thiol to form a

highly fluorescent isoindole derivative.[1] This validates the presence of the intact linear

amine and discriminates against the cyclic lactam (which is a secondary amide and does not

react with OPA).

Workflow:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 3.5 µm).[1]

Mobile Phase:

A: 10 mM

buffer (pH 7.2).

B: Acetonitrile:Methanol:Water (45:45:10).[1]

Derivatization: Mix 10 µL sample + 10 µL OPA Reagent (wait 1 min)

Inject.
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Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).[1]

Validation:

Laurolactam: Will not appear in fluorescence (use RI or ELSD if lactam quantification is

required).[1]

Linear 12-ADDA: Elutes as a sharp fluorescent peak.[1]

Protocol B: Dual-Mode Titration (Stoichiometric
Verification)
To confirm the salt form stoichiometry (1:1 Acid:Amine and 1:1 Amine:HCl):

Argentometric Titration (Chloride Content):

Dissolve 100 mg sample in water.[1]

Titrate with 0.1 N

using Eosin Y indicator or Potentiometric endpoint (Ag electrode).[1]

Target: ~14.0% Chloride by mass.[1]

Alkalimetric Titration (Acid Content):

Dissolve in Ethanol/Water.[1][3]

Titrate with 0.1 N NaOH (Phenolphthalein endpoint).[1]

Note: This measures the carboxylic acid proton plus the ammonium proton (2 equivalents

total if starting from fully protonated salt).[1]

Thermal Stability & Lactamization Logic
The most critical aspect of 12-ADDA HCl characterization is understanding its thermal

degradation pathway.[1] The HCl salt is kinetically stable at room temperature but

thermodynamically unstable relative to the lactam at high heat.[1]
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Visualization: Stability & Reactivity Pathway
The following diagram illustrates the equilibrium and irreversible pathways governing the

stability of the molecule.

12-ADDA HCl Salt
(Solid, Stable)
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(Zwitterion)

Neutralization (NaOH)
or Thermal Loss of HCl

Acidification (HCl)
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(Cyclic Amide)

Cyclization
(>180°C, -H2O)

Nylon-12
(Polyamide)Polycondensation

Hydrolysis
(Enzymatic/Acidic)

Ring-Opening Polymerization
(ROP)

Click to download full resolution via product page

Caption: Reaction network showing the central role of the Free Acid intermediate. The HCl salt

serves as a "storage" form to prevent spontaneous cyclization to Laurolactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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